Cas no 2418668-31-0 (methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate)

• Product Name: methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate
• CAS No: 2418668-31-0
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• CID: 5677441
• PubChem ID: 165771889
• Update Time: 2025-05-20

methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate
• EN300-26627517
• 2418668-31-0
• methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate

• Inchi： 1S/C14H18N4O4/c1-8-10(16-13(20)22-14(2,3)4)6-9(12(19)21-5)7-11(8)17-18-15/h6-7H,1-5H3,(H,16,20)
• InChI Key： WJADYENRAGAYND-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C=C(C=1C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.13280507g/mol
• Monoisotopic Mass: 306.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79Ų

Additional information on methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate

Comprehensive Overview of Methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate (CAS No. 2418668-31-0)

Methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate (CAS No. 2418668-31-0) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation applications. Its unique structural features, including the azido and tert-butoxycarbonyl (Boc) functional groups, make it a versatile intermediate for click chemistry and controlled-release drug delivery systems. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched topics such as "Boc-protected amino acid derivatives" and "azide-based bioconjugation techniques."

The compound's molecular structure combines a methyl benzoate core with an azido substituent at the 3-position and a Boc-protected amino group at the 5-position. This configuration enables selective reactivity, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Researchers often search for "stable azide reagents for CuAAC" or "Boc deprotection conditions," highlighting the demand for reliable protocols involving this compound. Its stability under ambient conditions and compatibility with orthogonal protection strategies further enhance its utility in multi-step syntheses.

In drug discovery, methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate serves as a key building block for prodrug design and targeted therapeutics. The Boc group safeguards the amine functionality during synthetic steps, while the azido moiety facilitates late-stage modifications via bioorthogonal reactions. Recent publications emphasize its role in developing antibody-drug conjugates (ADCs), a trending topic in oncology research. Queries like "azido-Boc hybrid molecules in ADC development" reflect growing interest in such applications.

From a synthetic chemistry perspective, this compound addresses challenges in regioselective functionalization of aromatic systems. The 4-methyl substituent influences electronic effects, enabling precise control over subsequent reactions—a feature often explored in searches for "sterically hindered benzoate derivatives." Moreover, its crystalline nature simplifies purification, a practical advantage noted in industrial-scale production forums.

Environmental and handling considerations are also frequently discussed. While not classified as hazardous, proper storage (e.g., desiccated, at -20°C) maintains the integrity of both the azido and Boc groups. Safety data sheets often highlight compatibility with common organic solvents, aligning with search trends like "solubility of azido-Boc compounds in DMSO or THF."

Emerging applications include its use in proteomics for labeling biomolecules, leveraging the azide's bioorthogonality. This aligns with high-volume searches such as "chemical probes for mass spectrometry tagging." Additionally, computational studies modeling its reactivity contribute to the broader field of predictive organic chemistry, another area gaining traction in AI-assisted research.

In summary, methyl 3-azido-5-{(tert-butoxy)carbonylamino}-4-methylbenzoate (CAS No. 2418668-31-0) exemplifies the intersection of traditional organic synthesis and cutting-edge biomedical innovation. Its dual functionality caters to both academic and industrial needs, as evidenced by search patterns focusing on "multifunctional aromatic azides" and "Boc-amine protecting group strategies." Continued research will likely expand its role in next-generation therapeutic platforms and materials science.